Cas no 1806763-39-2 (4-Bromo-5-cyano-2-(difluoromethyl)pyridine)
1806763-39-2 structure
Product Name:4-Bromo-5-cyano-2-(difluoromethyl)pyridine
CAS No:1806763-39-2
MF:C7H3BrF2N2
MW:233.012927293777
CID:4927325
Update Time:2023-08-22
4-Bromo-5-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-5-cyano-2-(difluoromethyl)pyridine
-
- Inchi： 1S/C7H3BrF2N2/c8-5-1-6(7(9)10)12-3-4(5)2-11/h1,3,7H
- InChI Key： CTHHTIQXYSETKB-UHFFFAOYSA-N
- SMILES： BrC1C(C#N)=CN=C(C(F)F)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- XLogP3: 1.9
- Topological Polar Surface Area: 36.7
4-Bromo-5-cyano-2-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023023201-250mg |
4-Bromo-5-cyano-2-(difluoromethyl)pyridine |
1806763-39-2 | 97% | 250mg |
$680.00 | 2022-03-31 | |
| Alichem | A023023201-500mg |
4-Bromo-5-cyano-2-(difluoromethyl)pyridine |
1806763-39-2 | 97% | 500mg |
$1,029.00 | 2022-03-31 | |
| Alichem | A023023201-1g |
4-Bromo-5-cyano-2-(difluoromethyl)pyridine |
1806763-39-2 | 97% | 1g |
$1,730.40 | 2022-03-31 |
4-Bromo-5-cyano-2-(difluoromethyl)pyridine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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